Cas no 564483-41-6 (Morpholine, 4-(4-butylphenyl)-)

• Product Name: Morpholine, 4-(4-butylphenyl)-
• CAS No: 564483-41-6
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 1602345
• PubChem ID: 21696381
• Update Time: 2025-04-21

Morpholine, 4-(4-butylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Morpholine, 4-(4-butylphenyl)-
• 564483-41-6
• HS-3987
• SCHEMBL3399680
• DTXSID501309868
• 4-(4-Butylphenyl)morpholine

• Inchi： 1S/C14H21NO/c1-2-3-4-13-5-7-14(8-6-13)15-9-11-16-12-10-15/h5-8H,2-4,9-12H2,1H3
• InChI Key： NWPDMLURPHHFJU-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=CC=2)CCCC)CC1

Computed Properties

• Exact Mass: 219.16243
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47